N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide

• IUPAC Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide
• InChI: InChI=1S/C15H14N4O5S/c1-8-2-5-11-13(6-8)25-15(16-11)17-14(20)10-4-3-9(18(21)22)7-12(10)19(23)24/h3-4,7-8H,2,5-6H2,1H3,(H,16,17,20)
• InChI Key: WPKAFBHBYMPXOL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H14N4O5S
• Molecular Weight: 362.4 g/mol

Description

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide, also known as MNTD, is a synthetic compound that has been extensively studied for its potential use in scientific research. MNTD has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes.

Scientific Research Applications

Antitumor Properties

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide, a derivative of benzothiazole, has been explored for its potential antitumor properties. For instance, a study found that certain benzothiazoles, including similar compounds, showed selective growth inhibitory properties against human cancer cell lines, especially in breast cancer cells (Kashiyama et al., 1999). Another research highlighted the antiproliferative activity of N-1,3-benzothiazol-2-ylbenzamide derivatives, indicating their potential as novel apoptosis inducers in cancer treatment, particularly against liver hepatocellular carcinoma and breast cancer cell lines (Corbo et al., 2016).

Antibacterial and Antifungal Applications

Compounds with benzothiazole structures have been studied for their antibacterial and antifungal properties. For example, derivatives containing the benzothiazole moiety were found to be effective against Gram-positive and Gram-negative bacteria, as well as against fungal strains, suggesting their potential use in treating microbial diseases (Desai et al., 2013).

Synthesis and Characterization

Research has also been conducted on the synthesis and characterization of benzothiazole derivatives. A study focused on the synthesis of polynitroaromatic compounds, including benzothiazoles, highlighting the chemical processes involved and the potential applications of these synthesized compounds (Zlotin et al., 2000).

Electrophysiological Activity

Some benzothiazole derivatives have been evaluated for their electrophysiological activity. For instance, N-substituted imidazolylbenzamides, which include benzothiazole structures, were studied for their potential as selective class III agents, suggesting their application in cardiac electrophysiology (Morgan et al., 1990).